Cas no 31482-07-2 (Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI))
31482-07-2 structure
Product Name:Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI)
CAS No:31482-07-2
MF:C11H20ClN5O4
MW:321.760601043701
CID:311789
PubChem ID:714433
Update Time:2025-04-19
Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI)
- 2,2',2'',2'''-((6-Chloro-1,3,5-triazine-2,4-diyl)dinitrilo)tetrakisethanol
- 2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetraethanol
- 2-[{4-[BIS(2-HYDROXYETHYL)AMINO]-6-CHLORO-1,3,5-TRIAZIN-2-YL}(2-HYDROXYETHYL)AMINO]-1-ETHANOL
- 2,2',2'',2'''-[(6-Chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis[ethanol]
- DTXSID101140927
- NS00051424
- AKOS003193927
- SR-01000091811
- EINECS 250-653-2
- 2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakisethanol
- SCHEMBL6966357
- 31482-07-2
- SR-01000091811-1
-
- Inchi: 1S/C11H20ClN5O4/c12-9-13-10(16(1-5-18)2-6-19)15-11(14-9)17(3-7-20)4-8-21/h18-21H,1-8H2
- InChI Key: CCOODJAWWFUZLD-UHFFFAOYSA-N
- SMILES: ClC1=NC(=NC(=N1)N(CCO)CCO)N(CCO)CCO
Computed Properties
- Exact Mass: 321.1206
- Monoisotopic Mass: 321.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.509
- Boiling Point: 635.3°Cat760mmHg
- Flash Point: 338°C
- Refractive Index: 1.66
- PSA: 126.07
Ethanol,2,2',2'',2'''-[(6-chloro-1,3,5-triazine-2,4-diyl)dinitrilo]tetrakis- (9CI) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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